N~2~-(4-fluorophenyl)-N~1~-(4-methoxybenzyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(4-fluoro-N-methylsulfonylanilino)-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C17H19FN2O4S/c1-24-16-9-3-13(4-10-16)11-19-17(21)12-20(25(2,22)23)15-7-5-14(18)6-8-15/h3-10H,11-12H2,1-2H3,(H,19,21)
• InChI Key: NPNYCTGXZWKGGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CN(C2=CC=C(C=C2)F)S(=O)(=O)C
• Molecular Formula: C17H19FN2O4S
• Molecular Weight: 366.4 g/mol

Description

N~2~-(4-fluorophenyl)-N~1~-(4-methoxybenzyl)-N~2~-(methylsulfonyl)glycinamide, commonly known as FMG-9, is a compound that has gained significant attention in scientific research due to its potential in various applications.

Mechanism of Action

The mechanism of action of FMG-9 is not fully understood, but studies have suggested that it may work by inhibiting certain enzymes and signaling pathways involved in cancer growth and inflammation. Additionally, FMG-9 has been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
FMG-9 has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth and the reduction of inflammation. Additionally, FMG-9 has been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of FMG-9 is its potential as a therapeutic agent for the treatment of cancer, inflammation, and neurological disorders. Additionally, FMG-9 has shown promising results in animal models, making it a potential candidate for further research. However, one limitation of FMG-9 is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

For research on FMG-9 include further studies to elucidate its mechanism of action, as well as studies to determine its potential as a therapeutic agent for the treatment of cancer, inflammation, and neurological disorders. Additionally, studies to determine the optimal dosage and administration of FMG-9 will be necessary for its development as a therapeutic agent.

Scientific Research Applications

FMG-9 has shown potential in various scientific research applications, including as a potential therapeutic agent for the treatment of cancer, inflammation, and neurological disorders. Studies have shown that FMG-9 can inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, FMG-9 has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.